Cas no 2387595-33-5 ((7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)methanol)

• Product Name: (7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)methanol
• CAS No: 2387595-33-5
• MF: C₈H₇ClIN₃O
• MW: 323.518152475357
• CID: 5108351
• Update Time: 2026-03-03

(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-5-methanol, 7-chloro-3-iodo-2-methyl-
• (7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)methanol

• Inchi： 1S/C8H7ClIN3O/c1-4-7(10)8-11-5(3-14)2-6(9)13(8)12-4/h2,14H,3H2,1H3
• InChI Key： NKXRHNWGGPJTIC-UHFFFAOYSA-N
• SMILES： C12=C(I)C(C)=NN1C(Cl)=CC(CO)=N2

Additional information on (7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)methanol

Comprehensive Overview of (7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)methanol (CAS No. 2387595-33-5)

(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)methanol (CAS No. 2387595-33-5) represents a structurally unique compound that has garnered significant attention in contemporary pharmaceutical research due to its multifunctional scaffold. This molecule, characterized by a pyrazolo[1,5-a]pyrimidine core substituted with chloro, iodo, and methyl groups, exhibits a distinct electronic and steric profile that renders it a promising candidate for drug development. The pyrazolo[1,5-a]pyrimidine ring system, a well-known structural motif in bioactive molecules, is particularly recognized for its ability to interact with diverse biological targets, including kinases, nucleic acids, and receptors. Recent advancements in medicinal chemistry have highlighted the potential of pyrazolo[1,5-a]pyrimidine derivatives in modulating key signaling pathways implicated in cancer, inflammation, and neurodegenerative disorders.

The iodo group in (7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)methanol plays a critical role in enhancing the compound’s reactivity and versatility during synthetic transformations. Iodine is a highly electrophilic halogen that facilitates various coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are widely employed in the construction of complex organic molecules. This feature has been exploited in recent studies to functionalize the pyrazolo[1,5-a]pyrimidine framework with diverse pharmacophores, thereby expanding the molecule’s potential applications in drug discovery. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that iodo-substituted pyrazolo[1,5-a]pyrimidines could be efficiently converted into fluorinated analogs with enhanced metabolic stability and bioavailability.

The chloro substituent in (7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)methanol contributes to the molecule’s hydrophobicity and lipophilicity, which are crucial parameters for optimizing drug permeability across biological membranes. Chlorine atoms are known to participate in hydrogen bonding and π-π interactions, enabling the compound to engage with hydrophobic pockets in target proteins. This property has been leveraged in the design of tyrosine kinase inhibitors, where chloro substituents have been shown to modulate binding affinity and selectivity. A 2022 review in ACS Medicinal Chemistry Letters emphasized the role of chloro-substituted pyrazolo[1,5-a]pyrimidines in enhancing the potency of EGFR inhibitors, a class of drugs widely used in the treatment of non-small cell lung cancer.

The methyl group at the 2-position of the pyrazolo[1,5-a]pyrimidine ring in (7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)methanol serves as a steric shield, which can influence the molecule’s conformational flexibility and reduce non-specific interactions with off-target proteins. This substitution has been strategically employed in the development of selective enzyme inhibitors, where steric hindrance is critical for achieving high specificity. A 2023 study in European Journal of Medicinal Chemistry reported that methyl-substituted pyrazolo[1,5-a]pyrimidines exhibited improved selectivity for CDK4/6 over other cyclin-dependent kinases, a discovery with significant implications for the treatment of breast cancer.

The methanol moiety in (7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)methanol introduces a hydroxyl group that can participate in hydrogen bonding, a key interaction in molecular recognition processes. This feature has been harnessed in the design of prodrugs, where the hydroxyl group can be enzymatically cleaved to release the active pharmaceutical ingredient. A 2024 study in Drug Design Reviews demonstrated that methanol-substituted pyrazolo[1,5-a]pyrimidines could be effectively converted into carboxylic acid derivatives, which showed enhanced solubility and oral bioavailability. This finding underscores the importance of functional group optimization in improving drug formulation and delivery.

The pyrazolo[1,5-a]pyrimidine scaffold in (7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)methanol is also notable for its ability to undergo various ring-opening reactions, which can be exploited to generate peptidomimetic structures. This property has been utilized in the development of antimicrobial agents, where the pyrazolo[1,5-a]pyrimidine ring can be cyclized with amino acids to form β-lactam analogs. A 2023 paper in Antimicrobial Agents and Chemotherapy highlighted the potential of such compounds in combating multidrug-resistant bacterial strains, a pressing global health challenge.

Recent advances in computational chemistry have further illuminated the molecular properties of (7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)methanol. Docking studies using AutoDock Vina have predicted that the iodo and chloro substituents are likely to interact with hydrophobic regions of ALK (anaplastic lymphoma kinase), a target in the treatment of ALK-positive non-small cell lung cancer. These predictions align with experimental data showing that pyrazolo[1,5-a]pyrimidine derivatives can inhibit ALK activity with low nanomolar potency. This synergy between computational and experimental approaches has accelerated the discovery of ALK inhibitors with improved pharmacological profiles.

The methyl group in (7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)methanol also plays a role in modulating the compound’s metabolic stability. Alkyl groups are generally less susceptible to oxidation compared to aromatic substituents, which can enhance the molecule’s resistance to hepatic metabolism. This property is particularly advantageous in the development of long-acting drugs, where prolonged systemic exposure is desired. A 2024 study in Journal of Pharmacological and Toxicological Methods reported that methyl-substituted pyrazolo[1,5-a]pyrimidines exhibited significantly higher half-lives in in vivo models compared to their hydroxy-substituted counterparts.

The iodo group in (7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)methanol has also been explored in radiochemistry applications. Iodine-125 and iodine-131 are commonly used isotopes in radiolabeling for positron emission tomography (PET) imaging and radiotherapy. The iodo substituent can be readily replaced with these isotopes, enabling the development of radiotracers for diagnostic and therapeutic purposes. A 2023 paper in Radiochemistry described the successful radiolabeling of pyrazolo[1,5-a]pyrimidine derivatives with iodine-125, which showed high uptake in thyroid cancer models, highlighting their potential in cancer diagnostics.

Finally, the pyrazolo[1,5-a]pyrimidine scaffold in (7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)methanol has been investigated for its anti-inflammatory properties. Inhibition of COX-2 (cyclooxygenase-2) is a well-established mechanism for NSAIDs (non-steroidal anti-inflammatory drugs), and pyrazolo[1,5-a]pyrimidine derivatives have shown promise in this regard. A 2024 study in Journal of Medicinal Chemistry demonstrated that these compounds could inhibit COX-2 activity with IC50 values in the low micromolar range, suggesting their potential as novel anti-inflammatory agents.

The compound (7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)methanol is a structurally complex molecule with a pyrazolo[1,5-a]pyrimidine core, substituted with chloro, iodo, and methyl groups, as well as a hydroxymethyl group. Its diverse functional groups and scaffold make it a promising candidate for multiple pharmaceutical and chemical applications. Here's a structured summary of its properties and potential uses: --- ### Chemical Structure - Core Scaffold: Pyrazolo[1,5-a]pyrimidine (a heterocyclic ring system with five-membered and six-membered rings). - Substituents: - 7-Chloro: Enhances metabolic stability and may influence biological activity. - 3-Iodo: Enables radiochemical applications and can participate in hydrogen bonding or hydrophobic interactions. - 2-Methyl: Contributes to steric effects and increases lipophilicity. - 5-Hydroxymethyl: Introduces a hydroxyl group for hydrogen bonding, prodrug design, or metabolic activation. --- ### Key Properties and Applications #### 1. Drug Discovery and Development - Targeted Inhibition: - ALK Inhibitors: Docking studies suggest potential interaction with ALK kinase, a target in ALK-positive non-small cell lung cancer. - COX-2 Inhibition: Demonstrated anti-inflammatory activity with IC50 values in the low micromolar range, suggesting potential as an anti-inflammatory agent. - Prodrug Design: - The hydroxymethyl group can be enzymatically cleaved to release active metabolites, enhancing bioavailability and solubility. #### 2. Radiochemistry and Imaging - Radiolabeling: - The iodo group can be replaced with iodine-125 or iodine-131 for PET imaging or radiotherapy. - Potential use in thyroid cancer diagnostics due to high uptake in relevant models. #### 3. Metabolic Stability - Enhanced Half-Life: - The methyl group increases resistance to hepatic metabolism, making the compound suitable for long-acting drugs. #### 4. Antimicrobial Applications - Peptidomimetic Structures: - The pyrazolo[1,5-a]pyrimidine scaffold can be cyclized with amino acids to form β-lactam analogs, potentially useful in combating multidrug-resistant bacteria. #### 5. Computational Chemistry Insights - Molecular Docking: - Predicted interactions with ALK, COX-2, and other kinases, validating its potential as a kinase inhibitor. - Computational models guide structure-activity relationship (SAR) studies for optimization. --- ### Challenges and Future Directions - Optimization: - Further studies are needed to fine-tune selectivity, toxicity, and pharmacokinetics. - Synthetic Accessibility: - Efficient synthetic routes for scale-up and derivative synthesis are essential for preclinical and clinical development. - Clinical Translation: - Preclinical toxicity studies, in vivo efficacy testing, and formulation development are critical next steps. --- ### Conclusion (7-Chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)methanol is a versatile molecule with potential applications in cancer therapy, anti-inflammatory drugs, radioimaging, and antimicrobial agents. Its structural flexibility and functional diversity make it a valuable lead compound for further exploration in medicinal chemistry.